Cas no 2138205-30-6 (5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138205-30-6
• MF: C₇H₈Br₂N₆
• MW: 335.986618041992
• CID: 5997253
• PubChem ID: 165472530
• Update Time: 2025-10-16

5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• 2138205-30-6
• EN300-1113368
• 5-bromo-1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H8Br2N6/c1-14-5(4(8)2-11-14)3-15-6(9)12-7(10)13-15/h2H,3H2,1H3,(H2,10,13)
• InChI Key： CZLRZZOZGWHNRC-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CN1C(=NC(N)=N1)Br

Computed Properties

• Exact Mass: 335.91567g/mol
• Monoisotopic Mass: 333.91772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine

Professional Introduction to Compound with CAS No. 2138205-30-6 and Product Name: 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine

The compound with the CAS number 2138205-30-6 and the product name 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including bromine atoms and a triazole ring, which contribute to its unique chemical properties and reactivity.

One of the most striking features of this compound is its brominated pyrazole core, which is a well-documented scaffold in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine atoms at specific positions enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development. Specifically, the 4-bromo substituent on the 1-methyl-1H-pyrazol ring plays a crucial role in modulating the compound's pharmacokinetic profile and binding affinity to enzymes or receptors.

The methyl group attached to the triazole ring further influences the electronic properties of the molecule, potentially affecting its solubility and metabolic stability. This structural motif is particularly interesting because it allows for further derivatization, enabling chemists to fine-tune the biological activity of the compound. In recent years, there has been a growing interest in designing molecules that can modulate signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The triazole moiety, known for its stability and versatility, makes this compound an attractive candidate for such applications.

Recent studies have highlighted the potential of brominated heterocycles in developing novel therapeutic agents. For instance, compounds containing brominated pyrazoles have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The bromine atoms in this molecule can serve as handles for further functionalization via cross-coupling reactions, allowing for the introduction of additional pharmacophores. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to improve potency and selectivity.

The synthesis of 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of a brominated pyrazole precursor, followed by its reaction with a suitable triazole-building block. The introduction of the methyl group at the 3-position of the triazole ring is achieved through nucleophilic substitution or other suitable methods. Each step must be carefully optimized to ensure high yields and purity, as impurities can significantly impact biological activity.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. For example, it has demonstrated inhibitory effects on certain enzymes that are overexpressed in tumor cells. The bromine atoms are thought to play a role in stabilizing interactions with these targets by increasing binding affinity through halogen bonding or other non-covalent interactions. Additionally, the triazole ring may contribute to metabolic stability by resisting degradation under physiological conditions.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for instance, it could be developed into a kinase inhibitor that targets pathways involved in cell proliferation and survival. In inflammatory diseases, it might act by modulating cytokine production or inhibiting inflammatory enzymes. Furthermore, its structural features make it amenable to further modifications aimed at improving pharmacokinetic properties such as oral bioavailability or blood-brain barrier penetration.

As research progresses, computational methods are increasingly being employed to predict and optimize the biological activity of molecules like this one. Techniques such as molecular docking and quantum mechanical calculations allow researchers to model how the compound interacts with its targets at an atomic level. These insights can guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process significantly.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline brings unique expertise that contributes to understanding how compounds function within complex biological systems. For compounds like 5-bromo-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-am ine, collaboration is essential for translating promising preclinical findings into safe and effective therapies for patients worldwide.

In conclusion,5-bromo - 1 - ( 4 - bromo - 1 - methyl - 1 H - pyrazol - 5 - yl ) methyl - 1 H - 1 ,2 ,4 - tri azol -3 - am ine represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications across various disease areas including cancer and inflammation . Its unique structural features , particularly its brominated pyrazole core , make it a valuable scaffold for further drug development . As research continues , it is likely that additional insights into its mechanism of action will emerge , paving the way for new treatments based on this promising compound .